Cas no 879044-15-2 (3-hydroxy-1-{3-5-methyl-2-(propan-2-yl)phenoxypropyl}-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-hydroxy-1-{3-5-methyl-2-(propan-2-yl)phenoxypropyl}-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879044-15-2
• MF: C₂₄H₂₉NO₄
• MW: 395.491367101669
• CID: 5438513
• Update Time: 2025-06-16

3-hydroxy-1-{3-5-methyl-2-(propan-2-yl)phenoxypropyl}-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3-hydroxy-1-[3-[5-methyl-2-(1-methylethyl)phenoxy]propyl]-3-(2-oxopropyl)-
• 3-hydroxy-1-{3-5-methyl-2-(propan-2-yl)phenoxypropyl}-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C24H29NO4/c1-16(2)19-11-10-17(3)14-22(19)29-13-7-12-25-21-9-6-5-8-20(21)24(28,23(25)27)15-18(4)26/h5-6,8-11,14,16,28H,7,12-13,15H2,1-4H3
• InChI Key： KVQFTENMLNDFIV-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC(C)=CC=C2C(C)C)C2=C(C=CC=C2)C(O)(CC(=O)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 3-hydroxy-1-{3-5-methyl-2-(propan-2-yl)phenoxypropyl}-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

Recent Advances in the Study of 3-hydroxy-1-{3-5-methyl-2-(propan-2-yl)phenoxypropyl}-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS: 879044-15-2)

The compound 3-hydroxy-1-{3-5-methyl-2-(propan-2-yl)phenoxypropyl}-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS: 879044-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-2-one scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often implicated in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 879044-15-2 exhibits high affinity for certain protein targets, suggesting its utility as a lead compound for the development of novel therapeutics. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its binding interactions at the molecular level.

In addition to its potential in PPIs, recent pharmacokinetic studies have shed light on the compound's bioavailability and metabolic stability. Animal models have shown that 879044-15-2 has favorable absorption and distribution profiles, with minimal off-target effects. These findings are particularly encouraging for its development as a drug candidate. However, further optimization is required to enhance its metabolic stability and reduce potential toxicity, as indicated by some in vivo studies.

Another noteworthy aspect of recent research is the exploration of 879044-15-2's anti-inflammatory properties. In models of chronic inflammation, the compound has demonstrated significant efficacy in reducing pro-inflammatory cytokine levels. This suggests its potential application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Mechanistic studies have pointed to its ability to inhibit key signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation.

Despite these promising findings, challenges remain in the clinical translation of 879044-15-2. Issues such as scalability of synthesis, formulation stability, and long-term safety profiles need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are underway to overcome these hurdles. Recent patents filed on derivatives of this compound indicate a growing interest in its commercial potential.

In conclusion, the compound 3-hydroxy-1-{3-5-methyl-2-(propan-2-yl)phenoxypropyl}-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS: 879044-15-2) represents a promising avenue for drug discovery. Its multifaceted biological activities, combined with its favorable pharmacokinetic properties, make it a compelling candidate for further development. Future research should focus on optimizing its structure-activity relationships and conducting rigorous preclinical and clinical trials to fully realize its therapeutic potential.